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Abstract
2-(Piperidin-2-yl)-1H-indole is a heterocyclic scaffold of significant interest in medicinal

chemistry, combining the pharmacophoric features of both indole and piperidine rings.

Unambiguous structural verification and characterization are paramount for its application in

drug discovery and development. This document provides a comprehensive guide to the

structural elucidation of this compound using one-dimensional (¹H, ¹³C) and two-dimensional

(COSY, HSQC) Nuclear Magnetic Resonance (NMR) spectroscopy. We present detailed, field-

proven protocols for sample preparation and data acquisition, followed by an in-depth analysis

of the spectral data. The causality behind spectral assignments, including chemical shifts,

multiplicities, and coupling constants, is explained, offering a robust framework for researchers.

Introduction and Rationale
The indole nucleus is a privileged structure in drug design, forming the core of numerous

natural and synthetic bioactive compounds.[1][2] Similarly, the piperidine ring is a common

motif in pharmaceuticals, valued for its ability to impart desirable physicochemical properties
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such as aqueous solubility and metabolic stability. The fusion of these two moieties in 2-
(Piperidin-2-yl)-1H-indole creates a molecule with a complex three-dimensional structure and

multiple sites for potential biological interactions.

Accurate structural confirmation is the bedrock of any chemical research or drug development

program. NMR spectroscopy stands as the most powerful and definitive technique for the

structural elucidation of organic molecules in solution.[3] However, the spectral complexity

arising from overlapping signals in the aliphatic region of the piperidine ring and the distinct

electronic environments of the indole system necessitates a multi-faceted NMR approach. This

guide leverages a combination of ¹H, ¹³C, ¹H-¹H COSY, and ¹H-¹³C HSQC experiments to

achieve complete and unambiguous resonance assignment.

Molecular Structure and Atom Numbering
For clarity and consistency in spectral assignment, the following IUPAC-recommended

numbering scheme for the 2-(Piperidin-2-yl)-1H-indole scaffold is used throughout this

document. The indole ring is numbered 1-7, and the piperidine ring is numbered 1'-6'.

Caption: Figure 1: Structure and numbering scheme for 2-(Piperidin-2-yl)-1H-indole.

Experimental Protocols
The following protocols are optimized for acquiring high-quality NMR data on a standard 400

MHz or 500 MHz spectrometer.

Protocol: Sample Preparation
Mass Measurement: Accurately weigh 5-10 mg of the purified 2-(Piperidin-2-yl)-1H-indole
sample into a clean, dry glass vial.

Solvent Selection: The choice of deuterated solvent is critical. Dimethyl sulfoxide-d₆ (DMSO-

d₆) is highly recommended as it is an excellent solvent for many indole derivatives and

effectively minimizes the exchange rate of N-H protons, allowing for their clear observation.

[4][5]

Dissolution: Add approximately 0.6 mL of DMSO-d₆ to the vial. Gently vortex the vial for 30

seconds to ensure the sample dissolves completely. A clear, homogeneous solution should
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be obtained.

Transfer to NMR Tube: Using a Pasteur pipette with a small cotton or glass wool plug at the

tip to filter out any microparticulates, transfer the solution into a clean, high-precision 5 mm

NMR tube.

Internal Standard: Tetramethylsilane (TMS) is typically present in commercially available

deuterated solvents and serves as the internal standard for chemical shift referencing (δ =

0.00 ppm).

Protocol: NMR Data Acquisition
The following parameters are provided as a robust starting point and may be optimized based

on the specific instrument and sample concentration.

Parameter ¹H NMR ¹³C NMR ¹H-¹H COSY ¹H-¹³C HSQC

Spectrometer

Freq.
400 MHz 100.6 MHz 400 MHz 400 MHz

Pulse Program zg30 zgpg30 cosygpqf
hsqcedetgpsisp2

.2

Solvent DMSO-d₆ DMSO-d₆ DMSO-d₆ DMSO-d₆

Temperature 298 K 298 K 298 K 298 K

Spectral Width

(SW)
16 ppm 220 ppm 12 ppm

F2: 12 ppm, F1:

165 ppm

Acquisition Time

(AQ)
~2.6 s ~1.3 s ~0.2 s ~0.2 s

Relaxation Delay

(D1)
2.0 s 2.0 s 2.0 s 1.5 s

Number of Scans

(NS)
16 1024 8 16

Number of

Increments
- - 256 256
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Workflow for NMR-Based Structure Elucidation
The logical flow for analyzing the compound involves a systematic integration of data from all

NMR experiments. This self-validating process ensures high confidence in the final structure.

Data Acquisition

Data Analysis & Elucidation

Sample Preparation
(5-10 mg in DMSO-d₆)

1D NMR Acquisition
(¹H, ¹³C{¹H})

2D NMR Acquisition
(COSY, HSQC)

¹H Spectrum Analysis
(Assign Protons, J-couplings)

¹³C Spectrum Analysis
(Assign Carbons)

COSY Analysis
(Confirm H-H Connectivity)

HSQC Analysis
(Link Protons to Carbons)

Final Structure Confirmation

Click to download full resolution via product page

Caption: Figure 2: Workflow for the complete structural elucidation process.

Spectral Analysis and Interpretation
The following sections detail the analysis of the expected NMR spectra of 2-(Piperidin-2-
yl)-1H-indole, based on established chemical shift principles for heterocyclic systems.[6][7][8]

¹H NMR Spectrum Analysis
The ¹H NMR spectrum can be divided into three distinct regions: the downfield N-H protons, the

aromatic indole protons, and the complex upfield aliphatic piperidine protons.

Indole N-H Proton (H1): A broad singlet is expected far downfield, typically around δ 11.10

ppm.[9] Its breadth is due to quadrupole coupling with the ¹⁴N nucleus and potential solvent

exchange.

Piperidine N-H Proton (H1'): A broad singlet is anticipated in the range of δ 2.5-3.5 ppm. Its

chemical shift and sharpness are highly dependent on concentration and temperature.

Aromatic Protons (H4-H7): These protons appear between δ 6.90-7.60 ppm.
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H4 & H7: These protons are adjacent to the fused ring system and typically appear as

doublets. H7 is often around δ 7.55 ppm (d, J ≈ 7.9 Hz), while H4 is around δ 7.45 ppm (d,

J ≈ 8.1 Hz).

H5 & H6: These protons appear as triplets (or more accurately, doublet of doublets) due to

coupling with their two neighbors. They are expected around δ 6.98 ppm (t, J ≈ 7.5 Hz)

and δ 7.07 ppm (t, J ≈ 7.5 Hz), respectively.[10]

Indole C3-H Proton (H3): This proton on the pyrrole ring is a characteristic singlet (or a

narrow doublet if coupled to H1) and is expected to resonate around δ 6.45 ppm. Its upfield

shift relative to the benzene ring protons is due to the electronic influence of the adjacent

nitrogen.[11]

Piperidine Protons (H2'-H6'): This region is the most complex due to signal overlap and

diastereotopicity.

H2': This methine proton is attached to the carbon linking the two ring systems. It is

deshielded by both the indole ring's aromatic current and the adjacent nitrogen atom (N1').

A multiplet is expected around δ 3.50 ppm.

H6': The two protons on C6' are adjacent to the piperidine nitrogen (N1') and will be

deshielded. They are expected to appear as distinct multiplets between δ 2.80-3.10 ppm.

H3', H4', H5': These six methylene protons will produce a complex, overlapping series of

multiplets in the range of δ 1.50-2.10 ppm. Unambiguous assignment requires 2D NMR.

¹³C NMR Spectrum Analysis
The proton-decoupled ¹³C NMR spectrum will show 13 distinct signals corresponding to the 13

carbon atoms in the molecule.

Indole Carbons:

C2: This carbon is directly attached to the electron-rich piperidine ring and a nitrogen

atom. It is expected to be the most downfield indole carbon, around δ 139.5 ppm.[12]

C7a & C3a: The two bridgehead carbons are expected at δ 136.4 ppm and δ 128.9 ppm,

respectively.[13]
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C4, C5, C6, C7: The carbons of the benzene portion of the indole ring will resonate in the

typical aromatic region of δ 111.0-122.0 ppm.[14]

C3: This carbon is shielded by the nitrogen atom and is expected to be the most upfield of

the indole sp² carbons, around δ 100.5 ppm.[15]

Piperidine Carbons:

C2': The methine carbon linking the rings is deshielded and expected around δ 58.0 ppm.

C6': The carbon adjacent to the piperidine nitrogen will be deshielded relative to the other

methylene carbons, appearing around δ 46.5 ppm.[16]

C3', C4', C5': These carbons will appear in the aliphatic region, typically between δ 22.0-

32.0 ppm.[17][18]

2D NMR Correlation Analysis (COSY & HSQC)
Two-dimensional NMR is indispensable for confirming the assignments made from 1D spectra.

¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled

to each other (typically through 2-3 bonds).[19]

It will clearly show the connectivity within the indole's benzene ring: H4 will show a cross-

peak with H5, H5 with H6, and H6 with H7.

Crucially, it will allow for tracing the connectivity around the piperidine ring. Starting from

the well-resolved H2' signal, one can identify its coupling to the H3' protons, which in turn

couple to the H4' protons, and so on, resolving the overlapping aliphatic signals.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each

proton directly to the carbon atom it is attached to (a one-bond correlation).[20][21]

It provides definitive confirmation of assignments. For example, the proton signal at δ 6.45

ppm will show a cross-peak to the carbon signal at δ 100.5 ppm, unambiguously assigning

them as H3 and C3.
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This is particularly powerful for the piperidine region, where each proton multiplet can be

definitively linked to its corresponding carbon signal (C2' through C6').

Caption: Figure 3: Key COSY (H-H, green) and HSQC (H-C, blue dashed) correlations.

Data Summary
The following tables summarize the assigned chemical shifts for 2-(Piperidin-2-yl)-1H-indole
in DMSO-d₆.

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)

Atom No.
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

H1 11.10 br s - 1H

H7 7.55 d 7.9 1H

H4 7.45 d 8.1 1H

H6 7.07 t 7.5 1H

H5 6.98 t 7.5 1H

H3 6.45 s - 1H

H2' 3.50 m - 1H

H1' ~3.0 br s - 1H

H6' 2.80-3.10 m - 2H

| H3',H4',H5'| 1.50-2.10 | m | - | 6H |

Table 2: ¹³C NMR Data (100.6 MHz, DMSO-d₆)
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Atom No. Chemical Shift (δ, ppm)

C2 139.5

C7a 136.4

C3a 128.9

C6 121.5

C4 120.1

C5 118.9

C7 111.4

C3 100.5

C2' 58.0

C6' 46.5

C3' 31.5

C5' 25.8

| C4' | 22.5 |

Conclusion
This application note demonstrates a systematic and robust methodology for the complete ¹H

and ¹³C NMR characterization of 2-(Piperidin-2-yl)-1H-indole. By synergistically employing 1D

and 2D NMR techniques, including ¹H, ¹³C, COSY, and HSQC, a full and unambiguous

assignment of all proton and carbon resonances can be achieved. The detailed protocols and

interpretation framework provided herein serve as a valuable resource for researchers in

synthetic chemistry, medicinal chemistry, and drug development, ensuring the high-fidelity

structural verification required for advancing scientific discovery.
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